3'-(Trifluoromethylthio)acetophenone
Overview
Description
3’-(Trifluoromethylthio)acetophenone is a chemical compound with the molecular formula C9H7F3OS. It has a molecular weight of 220.22 . The IUPAC name for this compound is 1-{3-[(trifluoromethyl)sulfanyl]phenyl}ethanone .
Molecular Structure Analysis
The molecular structure of 3’-(Trifluoromethylthio)acetophenone can be represented by the InChI code: 1S/C9H7F3OS/c1-6(13)7-3-2-4-8(5-7)14-9(10,11)12/h2-5H,1H3 .Physical And Chemical Properties Analysis
3’-(Trifluoromethylthio)acetophenone is a liquid at room temperature . It should be stored at 2-8°C .Scientific Research Applications
Pharmaceuticals
3’-(Trifluoromethylthio)acetophenone: is utilized in the pharmaceutical industry as an intermediate in the synthesis of various drugs. Its trifluoromethylthio group is particularly valuable for introducing sulfur and fluorine-containing moieties into medicinal compounds, which can enhance their metabolic stability and bioavailability .
Material Science
In material science, this compound serves as a precursor for the development of advanced materials. Its incorporation into polymers can lead to materials with unique properties such as increased resistance to degradation and improved mechanical strength .
Chemical Synthesis
This chemical is employed in organic synthesis, especially in the construction of complex molecules. It is often used as a building block for the synthesis of larger, more complex structures due to its reactive ketone group, which can undergo various chemical transformations .
Agriculture
In agriculture, 3’-(Trifluoromethylthio)acetophenone can be used to create pesticides and herbicides. The trifluoromethylthio moiety is known for its ability to resist photolytic and metabolic breakdown, making it a valuable component in the design of long-lasting agrochemicals .
Environmental Science
Researchers in environmental science may explore the use of this compound in the remediation of pollutants. Its chemical structure could potentially interact with contaminants, aiding in their breakdown or removal from the environment .
Analytical Chemistry
The compound finds applications in analytical chemistry as a standard or reagent. Its distinct spectral properties allow it to be used as a reference compound in various spectroscopic methods, aiding in the identification and quantification of unknown substances .
Biochemistry
In biochemistry, 3’-(Trifluoromethylthio)acetophenone might be used as a probe or modifier for biomolecules. Its ability to interact with proteins and enzymes can help in understanding biological processes at a molecular level .
Nanotechnology
Lastly, in the field of nanotechnology, this compound could be involved in the synthesis of nanomaterials. Its molecular structure can be a component in the creation of nanoscale devices, contributing to the development of novel nanotechnological applications .
Safety and Hazards
3’-(Trifluoromethylthio)acetophenone is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid all personal contact, including inhalation, and to use protective clothing when there is a risk of exposure . It should be used only in a well-ventilated area and kept away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
1-[3-(trifluoromethylsulfanyl)phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3OS/c1-6(13)7-3-2-4-8(5-7)14-9(10,11)12/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKYMJZZMADIAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)SC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00380677 |
Source
|
| Record name | 3'-(Trifluoromethylthio)acetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-(Trifluoromethylthio)acetophenone | |
CAS RN |
56773-33-2 |
Source
|
| Record name | 3'-(Trifluoromethylthio)acetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3'-(Trifluoromethylthio)acetophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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